Cas no 351984-86-6 (2-[(3-methylphenyl)methoxy]benzaldehyde)

• Product Name: 2-[(3-methylphenyl)methoxy]benzaldehyde
• CAS No: 351984-86-6
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD00564770
• CID: 1074735
• PubChem ID: 3534828
• Update Time: 2025-11-06

2-[(3-methylphenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-((3-Methylbenzyl)oxy)benzaldehyde
• 2-[(3-Methylbenzyl)oxy]benzaldehyde
• AC1MSIE9
• ALBB-001205
• BBL005398
• CTK4H3884
• MolPort-000-889-695
• SBB030135
• STK408895
• 2-[(3-methylphenyl)methoxy]benzaldehyde
• VS-01575
• 351984-86-6
• DTXSID10393415
• 2-(3-METHYLBENZYL)OXYBENZALDEHYDE
• F95129
• SCHEMBL21332156
• A903513
• AMY41553
• MFCD00564770
• AKOS000249540

• MDL： MFCD00564770
• Inchi： 1S/C15H14O2/c1-12-5-4-6-13(9-12)11-17-15-8-3-2-7-14(15)10-16/h2-10H,11H2,1H3
• InChI Key： QASXPGKWGYAJHN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C=O)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 226.09942
• Monoisotopic Mass: 226.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Boiling Point: 373.2±22.0 °C at 760 mmHg
• Flash Point: 168.7±15.9 °C
• Refractive Index: 1.598
• PSA: 26.3
• LogP: 3.38650
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-[(3-methylphenyl)methoxy]benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-[(3-methylphenyl)methoxy]benzaldehyde

2-[(3-methylphenyl)methoxy]benzaldehyde (CAS No. 351984-86-6): A Comprehensive Overview

2-[(3-methylphenyl)methoxy]benzaldehyde (CAS No. 351984-86-6) is a specialized organic compound that has garnered significant attention in various chemical and industrial applications. This aromatic aldehyde, characterized by its unique molecular structure, serves as a crucial intermediate in the synthesis of more complex chemical entities. The compound's distinct properties make it valuable in fields ranging from pharmaceuticals to material science.

The chemical structure of 2-[(3-methylphenyl)methoxy]benzaldehyde features a benzaldehyde core substituted with a (3-methylphenyl)methoxy group at the 2-position. This particular arrangement contributes to its reactivity and functionality, making it a versatile building block in organic synthesis. Researchers and chemists often explore its potential in creating novel compounds with enhanced properties.

One of the most frequently asked questions about 2-[(3-methylphenyl)methoxy]benzaldehyde relates to its synthesis. The compound can be prepared through several methods, including the Williamson ether synthesis, where 2-hydroxybenzaldehyde reacts with 3-methylbenzyl bromide in the presence of a base. Alternative routes may involve the use of protecting group strategies to achieve higher yields and purity.

In recent years, the demand for 2-[(3-methylphenyl)methoxy]benzaldehyde has increased due to its applications in pharmaceutical research. The compound serves as a key intermediate in the development of potential drug candidates, particularly those targeting neurological and inflammatory conditions. Its structural features allow for further derivatization, enabling the creation of molecules with tailored biological activities.

Another area where 2-[(3-methylphenyl)methoxy]benzaldehyde finds utility is in the field of material science. The compound's aromatic nature and functional groups make it suitable for incorporation into polymers and advanced materials. Researchers are investigating its use in creating specialty coatings, adhesives, and other high-performance materials with unique thermal and mechanical properties.

The stability and storage conditions of 2-[(3-methylphenyl)methoxy]benzaldehyde are common concerns among users. Proper handling requires storage in a cool, dry place, protected from light and moisture. The compound typically remains stable under recommended conditions, but prolonged exposure to extreme temperatures or incompatible substances should be avoided to maintain its integrity.

Analytical characterization of 2-[(3-methylphenyl)methoxy]benzaldehyde typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and high-performance liquid chromatography (HPLC). These methods help confirm the compound's identity, purity, and quality, ensuring it meets the required specifications for various applications.

Environmental and safety considerations for 2-[(3-methylphenyl)methoxy]benzaldehyde are important aspects of its handling. While not classified as highly hazardous, standard laboratory safety practices should be followed when working with this chemical. Proper personal protective equipment, including gloves and eye protection, is recommended to minimize potential exposure.

The market for 2-[(3-methylphenyl)methoxy]benzaldehyde continues to evolve, with growing interest from both academic and industrial sectors. Suppliers and manufacturers are responding to this demand by offering the compound in various quantities and purity grades, catering to different research and production needs.

Future research directions for 2-[(3-methylphenyl)methoxy]benzaldehyde may explore its potential in green chemistry applications. Scientists are investigating more sustainable synthesis routes and environmentally friendly derivatives that maintain the compound's useful properties while reducing ecological impact.

For researchers seeking alternatives or similar compounds, 2-[(3-methylphenyl)methoxy]benzaldehyde derivatives and structural analogs may offer comparable functionality. The chemical space around this core structure provides numerous opportunities for modification and optimization to meet specific application requirements.

Quality control measures for 2-[(3-methylphenyl)methoxy]benzaldehyde typically include rigorous testing protocols to ensure batch-to-batch consistency. Parameters such as purity, moisture content, and residual solvents are carefully monitored to guarantee the compound's performance in downstream applications.

The price and availability of 2-[(3-methylphenyl)methoxy]benzaldehyde can vary depending on market conditions, purity requirements, and order quantities. Bulk purchases often benefit from economies of scale, while small-scale researchers may find customized quantities more suitable for their needs.

Technical support and documentation for 2-[(3-methylphenyl)methoxy]benzaldehyde are essential resources for users. Reputable suppliers typically provide material safety data sheets (MSDS), certificates of analysis, and technical bulletins to assist customers in proper handling and application of the compound.

In conclusion, 2-[(3-methylphenyl)methoxy]benzaldehyde (CAS No. 351984-86-6) represents an important chemical building block with diverse applications across multiple industries. Its unique structural features and reactivity profile continue to make it a valuable tool for researchers and manufacturers alike. As scientific understanding advances and new applications emerge, the significance of this compound is likely to grow further in the coming years.